5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxynicotinic acid, 95%

• IUPAC Name: 5-[4-(dimethylcarbamoyl)phenyl]-2-methoxypyridine-3-carboxylic acid
• InChI: InChI=1S/C16H16N2O4/c1-18(2)15(19)11-6-4-10(5-7-11)12-8-13(16(20)21)14(22-3)17-9-12/h4-9H,1-3H3,(H,20,21)
• InChI Key: GOVRPHZHZGYFHM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)C2=CC(=C(N=C2)OC)C(=O)O
• Molecular Formula: C16H16N2O4
• DSSTOX Substance ID: DTXSID60688065
• Molecular Weight: 300.31 g/mol
• CAS RN: 1262001-87-5

Description

5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxynicotinic acid (DMAP-MNA) is a synthetic derivative of nicotinic acid, a naturally occurring compound that is essential for the synthesis of coenzyme A (CoA). It is a white crystalline powder with a melting point of 144-146°C and has been used in a variety of scientific research applications, including biochemistry, physiology, and pharmacology. DMAP-MNA has been shown to have a wide range of biochemical and physiological effects, including inhibition of fatty acid oxidation, modulation of gene expression, and modulation of cell signaling pathways.

Scientific Research Applications

5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxynicotinic acid, 95% has been used in a variety of scientific research applications, including biochemistry, physiology, and pharmacology. In biochemistry, 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxynicotinic acid, 95% has been used to study fatty acid oxidation, as it has been shown to inhibit fatty acid oxidation in a dose-dependent manner. In physiology, 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxynicotinic acid, 95% has been used to study gene expression, as it has been shown to modulate gene expression in a variety of cell types. In pharmacology, 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxynicotinic acid, 95% has been used to study cell signaling pathways, as it has been shown to modulate cell signaling pathways in a variety of cell types.

Mechanism of Action

The mechanism of action of 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxynicotinic acid, 95% is not yet fully understood. It is thought to act as an inhibitor of fatty acid oxidation by binding to the active site of fatty acid oxidation enzymes, such as acyl-CoA dehydrogenase. It is also thought to modulate gene expression and cell signaling pathways by binding to and modulating the activity of transcription factors and signaling molecules.
Biochemical and Physiological Effects
5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxynicotinic acid, 95% has been shown to have a wide range of biochemical and physiological effects. In vitro studies have shown that it can inhibit fatty acid oxidation, modulate gene expression, and modulate cell signaling pathways. In vivo studies have shown that it can modulate the activity of enzymes involved in fatty acid oxidation, modulate gene expression, and modulate cell signaling pathways.

Advantages and Limitations for Lab Experiments

5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxynicotinic acid, 95% has several advantages for laboratory experiments. It is a relatively inexpensive and readily available compound, and can be synthesized in a relatively simple and straightforward manner. It is also a stable compound, and has been shown to be effective in a variety of cell types. However, it is important to note that the effects of 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxynicotinic acid, 95% can vary depending on the cell type and experimental conditions, and that its effects in vivo may not be the same as its effects in vitro.

Future Directions

There are a number of potential future directions for 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxynicotinic acid, 95% research. These include further investigation into its mechanism of action, as well as further exploration of its potential applications in biochemistry, physiology, and pharmacology. Additionally, further research into its potential therapeutic applications, such as its potential use as an anti-obesity or anti-diabetic agent, is warranted. Finally, further research into the potential toxicity of 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxynicotinic acid, 95% is also necessary.

Synthesis Methods

5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxynicotinic acid, 95% is synthesized by reacting nicotinic acid with N,N-dimethylaminocarbonyl chloride in the presence of a base such as potassium carbonate or sodium hydroxide. The reaction is typically carried out in aqueous solution and the product is isolated by precipitation with aqueous ethanol. The purity of 5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxynicotinic acid, 95% can be determined by HPLC or NMR analysis.